Cas no 766-29-0 (spiro[4.4]nona-1,3-diene)

spiro[4.4]nona-1,3-diene structure
spiro[4.4]nona-1,3-diene structure
Product name:spiro[4.4]nona-1,3-diene
CAS No:766-29-0
MF:C9H12
MW:C9H12
CID:862049
PubChem ID:136596

spiro[4.4]nona-1,3-diene Chemical and Physical Properties

Names and Identifiers

    • spiro[4.4]nona-1,3-diene
    • Spiro(4.4)nona-1,3-diene
    • InChI=1/C9H12/c1-2-6-9(5-1)7-3-4-8-9/h1-2,5-6H,3-4,7-8H
    • 766-29-0
    • DTXSID10227403
    • Inchi: InChI=1S/C9H12/c1-2-6-9(5-1)7-3-4-8-9/h1-2,5-6H,3-4,7-8H2
    • InChI Key: FHTXZDURQDIVCD-UHFFFAOYSA-N
    • SMILES: C1CCC2(C1)C=CC=C2

Computed Properties

  • Exact Mass: 120.09400
  • Monoisotopic Mass: 120.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.67280

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